![molecular formula C8H9ClN2 B561914 2-(2-Aminophenyl)acetonitrile hydrochloride CAS No. 40943-70-2](/img/structure/B561914.png)
2-(2-Aminophenyl)acetonitrile hydrochloride
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Description
Scientific Research Applications
Hydrophilic Interaction Chromatography
Hydrophilic interaction chromatography (HILIC) is an alternative to reversed-phase liquid chromatography for separating polar, weakly acidic, or basic samples. This technique uses aqueous-organic mobile phases rich in organic solvents, typically acetonitrile, and is characterized as normal-phase chromatography on polar columns. HILIC is becoming increasingly popular due to its enhanced ionization in the electrospray ion source of mass spectrometers compared to mobile phases with higher water concentrations used in reversed-phase LC separations. Various polar columns, including silica gel and silica-based stationary phases chemically bonded on silica gel support, can be used in HILIC mode for the separation of peptides, proteins, oligosaccharides, drugs, metabolites, and various natural compounds. The separation selectivity in HILIC mode is complementary to that in reversed-phase and other modes, making it attractive for two-dimensional applications in scientific research (Jandera, 2011).
Antitumor Efficacy of FTY720
2-Amino-2-[2-(4-octylphenyl)]-1,3-propanediol hydrochloride (FTY720) has been approved by the FDA as a new treatment for multiple sclerosis due to its potent immunosuppressant properties. Besides its immunosuppressive effects, FTY720 shows preclinical antitumor efficacy in several cancer models. This efficacy does not require phosphorylation of FTY720, indicating the involvement of S1PR-independent mechanisms distinct from its immunosuppressive property. The study reviewed the rapidly advancing field of FTY720 in cancer therapy and its molecular targets, highlighting its scientific research applications in oncology (Zhang et al., 2013).
properties
IUPAC Name |
2-(2-aminophenyl)acetonitrile;hydrochloride |
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Source | PubChem | |
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InChI |
InChI=1S/C8H8N2.ClH/c9-6-5-7-3-1-2-4-8(7)10;/h1-4H,5,10H2;1H |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TUSADCQSPBRYJQ-UHFFFAOYSA-N |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CC#N)N.Cl |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClN2 |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30675548 |
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Record name | (2-Aminophenyl)acetonitrile--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30675548 | |
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Molecular Weight |
168.62 g/mol |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
40943-70-2 |
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Record name | (2-Aminophenyl)acetonitrile--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30675548 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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